N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-N-methyloxolane-2-carboxamide

• IUPAC Name: N-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-N-methyloxolane-2-carboxamide
• InChI: InChI=1S/C14H17N5O2/c1-18(14(20)12-3-2-6-21-12)10-8-19(9-10)13-11(7-15)16-4-5-17-13/h4-5,10,12H,2-3,6,8-9H2,1H3
• InChI Key: QWZKQCXHRPRWCU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2C#N)C(=O)C3CCCO3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

“N-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-N-methyloxolane-2-carboxamide” is a chemical compound with potential applications in scientific research. It’s related to a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives, which were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Synthesis Analysis

The synthesis of related compounds involved the design of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. A green and practical method for the synthesis of 3-pyrrole-substituted 2-azetidinones using catalytic amounts of molecular iodine under microwave irradiation has also been developed.

Scientific Research Applications

Enzymatic Resolution and Synthesis

A study detailed an asymmetric synthesis of a potent human leukocyte elastase inhibitor, showcasing a novel enzyme resolution of beta-lactam esters. This research highlights the convergent synthesis involving chiral synthesis of key intermediates, demonstrating the compound's relevance in inhibiting enzymes involved in inflammatory responses (Cvetovich et al., 1996).

Antitumor and Antimicrobial Activities

Another study synthesized novel N-arylpyrazole-containing enaminones as key intermediates, which upon further reactions yielded compounds with potential antitumor and antimicrobial activities. This demonstrates the versatility of pyrazine derivatives in synthesizing compounds that could be explored for their biological activities (Riyadh, 2011).

Anticancer and Anti-inflammatory Agents

Research into novel pyrazolopyrimidines derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents, suggesting their utility in the development of new therapeutic compounds targeting cancer and inflammation (Rahmouni et al., 2016).

Antidepressant and Nootropic Agents

A study on Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone showed potential antidepressant and nootropic activities. This research underscores the importance of the azetidine skeleton in developing CNS active agents for therapeutic use (Thomas et al., 2016).

PET Imaging Agent Synthesis

The synthesis of a new PET imaging agent for targeting the IRAK4 enzyme in neuroinflammation showcases the application of such compounds in non-invasive imaging techniques. This work contributes to the understanding and monitoring of neuroinflammatory diseases (Wang et al., 2018).